1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone

• Molecular Formula: C26H23ClN4O3S
• Molecular Weight: 507 g/mol
• IUPAC Name: 1-[6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-propylsulfanyl-6H-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7-yl]ethanone
• InChI: InChI=1S/C26H23ClN4O3S/c1-4-13-35-26-28-24-23(29-30-26)18-7-5-6-8-20(18)31(16(3)32)25(34-24)22-12-11-21(33-22)17-10-9-15(2)19(27)14-17/h5-12,14,25H,4,13H2,1-3H3
• InChI Key: WUNSSYWDYRDRFQ-UHFFFAOYSA-N
• SMILES: CCCSC1=NC2=C(C3=CC=CC=C3N(C(O2)C4=CC=C(O4)C5=CC(=C(C=C5)C)Cl)C(=O)C)N=N1

Description

1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is a synthetic compound that has been studied for its potential therapeutic applications. The compound has been synthesized using various methods and has been extensively researched for its mechanism of action, biochemical and physiological effects, and potential future directions.

Mechanism of Action

The mechanism of action of 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is not fully understood. However, it has been suggested that the compound may act by inhibiting the activity of certain enzymes or by interfering with cellular signaling pathways.
Biochemical and Physiological Effects:
1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone has been found to exhibit various biochemical and physiological effects. The compound has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit the growth of fungi. The compound has also been found to have anxiolytic and anticonvulsant effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone is its potential therapeutic applications. The compound has been found to exhibit various activities that may be useful in the treatment of various diseases. However, one of the limitations of the compound is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several potential future directions for the research on 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone. One potential direction is to further investigate the mechanism of action of the compound and identify its molecular targets. Another potential direction is to study the pharmacokinetics and pharmacodynamics of the compound to optimize its dosing and delivery. Additionally, the compound may be further studied for its potential use in combination therapy with other drugs.

Synthesis Methods

The synthesis of 1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone has been achieved using different methods. One of the most common methods involves the reaction of 3-chloro-4-methylphenyl isocyanate with furfuryl amine, followed by the reaction with propyl mercaptan and 2-aminobenzoxazole. The final product is obtained by the reaction of the intermediate with acetic anhydride.

Scientific Research Applications

1-{6-[5-(3-chloro-4-methylphenyl)furan-2-yl]-3-(propylsulfanyl)[1,2,4]triazino[5,6-d][3,1]benzoxazepin-7(6H)-yl}ethanone has been extensively studied for its potential therapeutic applications. The compound has been found to exhibit anticancer, anti-inflammatory, and antifungal activities. The compound has also been studied for its potential use as an anticonvulsant and anxiolytic agent.